Cas no 1805079-30-4 (Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate)

• Product Name: Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate
• CAS No: 1805079-30-4
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4872738
• Update Time: 2025-06-13

Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-8(16)5-7-4-6(2)15-10(9(7)12)11(13)14/h4,11H,3,5H2,1-2H3
• InChI Key： FPMPCYBBWFAKPE-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(C)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate

Research Brief on Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate (CAS: 1805079-30-4)

Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate (CAS: 1805079-30-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a chloro substituent, which contribute to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting various disease pathways.

Recent research has focused on the synthesis and optimization of Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate, with an emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its subsequent use in the development of novel therapeutic agents.

One of the most promising applications of this compound lies in its role as a precursor for the synthesis of fungicides and herbicides. Studies have demonstrated its efficacy in inhibiting the growth of pathogenic fungi and weeds, making it a valuable candidate for agricultural applications. Additionally, its potential as a building block for pharmaceuticals has been explored, with preliminary results indicating activity against certain enzyme targets involved in inflammatory and metabolic disorders.

In the context of drug discovery, Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate has been investigated for its ability to modulate specific biological pathways. For instance, recent in vitro studies have shown that derivatives of this compound exhibit inhibitory effects on key enzymes such as kinases and proteases, which are often implicated in cancer and neurodegenerative diseases. These findings underscore the compound's versatility and potential for further development.

Despite these advancements, challenges remain in the large-scale production and application of Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate. Issues such as stability under varying environmental conditions and the need for cost-effective synthesis methods are areas of ongoing research. Collaborative efforts between academic institutions and industry players are expected to address these challenges and pave the way for broader utilization of this compound.

In conclusion, Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-acetate represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural properties and biological activity make it a valuable tool for drug discovery and agrochemical development. Future research should focus on optimizing its synthesis, exploring new derivatives, and elucidating its mechanisms of action to fully realize its potential in these fields.